1-(Azidomethyl)-4-nitrobenzene

• IUPAC Name: 1-(azidomethyl)-4-nitrobenzene
• InChI: InChI=1S/C7H6N4O2/c8-10-9-5-6-1-3-7(4-2-6)11(12)13/h1-4H,5H2
• InChI Key: CBJPXFJWGZHREB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN=[N+]=[N-])[N+](=O)[O-]
• Molecular Formula: C7H6N4O2
• DSSTOX Substance ID: DTXSID50456538
• Molecular Weight: 178.15 g/mol
• CAS No.: 17271-88-4

Description

1-(Azidomethyl)-4-nitrobenzene (AZMN) is an organic compound with a molecular formula of C7H6N3O2. It is a highly reactive compound that has been used in a variety of scientific research applications. AZMN is a useful reagent due to its high reactivity and its ability to form a variety of covalent bonds with other molecules. AZMN is a common intermediate used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and other organic compounds.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound 5-Methyl-1-(3-nitrobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, synthesized from 1-azidomethyl-3-nitrobenzene, has been studied using X-ray crystallography. The study reveals important structural details like the dihedral angle between the triazole and benzene ring planes, providing insights into molecular configurations and interactions (Jie Xiao, W. Wang, Hong Zhao, 2008).

Photoreaction Studies

• Research on the crystalline-state photoreaction of 1-azido-2-nitrobenzene has been conducted. This study combined X-ray crystallography, IR spectroscopy, electron-spin resonance, and theoretical calculations, leading to direct observation of benzofuroxan formation and the identification of intermediates in heterocycle formation (Terufumi Takayama et al., 2003).

Corrosion Inhibition

• 1,4-Disubstituted 1,2,3-triazoles synthesized from 1-(azidomethyl)benzene variants have been investigated for their potential as corrosion inhibitors for steels. These compounds have been tested using electrochemical techniques, highlighting their applicability in materials science and engineering (G. Negrón-Silva et al., 2013).

Photophysical and Photochemical Properties

• The complex photophysics and photochemistry of nitroaromatic compounds like nitrobenzene have been studied using CASPT2//CASSCF computations. This research provides insights into decay paths, singlet-triplet crossing regions, and mechanisms of photoisomerization, relevant to understanding the photoreactive nature of these compounds (A. Giussani, G. Worth, 2017).

Biodegradation Studies

• Biodegradation potential of bacterial cultures for removing nitroaniline, a byproduct in dye wastewater, has been researched. This study offers a biological approach to treating wastewater contaminated with nitroaromatic compounds, which is crucial for environmental sustainability (A. Khalid, M. Arshad, D. Crowley, 2009).